Cas no 64750-37-4 (1,3-Oxazepine-4-carboxylic acid, hexahydro-2,7-dioxo-, (S)-)

• Product Name: 1,3-Oxazepine-4-carboxylic acid, hexahydro-2,7-dioxo-, (S)-
• CAS No: 64750-37-4
• MF: C₆H₇NO₅
• MW: 173.123481988907
• CID: 389571
• PubChem ID: 71371352
• Update Time: 2025-04-19

1,3-Oxazepine-4-carboxylic acid, hexahydro-2,7-dioxo-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxazepine-4-carboxylic acid, hexahydro-2,7-dioxo-, (S)-
• (4S)-2,7-dioxo-1,3-oxazepane-4-carboxylic acid
• DTXSID70794287
• 64750-37-4

• Inchi： 1S/C6H7NO5/c8-4-2-1-3(5(9)10)7-6(11)12-4/h3H,1-2H2,(H,7,11)(H,9,10)/t3-/m0/s1
• InChI Key： VRNRPNSUIYUOTC-VKHMYHEASA-N
• SMILES： O1C(N[C@H](C(=O)O)CCC1=O)=O

Computed Properties

• Exact Mass: 173.03242232g/mol
• Monoisotopic Mass: 173.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.7Ų